Cas no 19676-10-9 (2-Butanone, 1-(4-cinnolinyl)-)
2-Butanone, 1-(4-cinnolinyl)- structure
Product Name:2-Butanone, 1-(4-cinnolinyl)-
CAS No:19676-10-9
MF:C12H12N2O
MW:200.236482620239
CID:1388324
Update Time:2024-08-14
2-Butanone, 1-(4-cinnolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 1-(4-cinnolinyl)-
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- Inchi: 1S/C12H12N2O/c1-2-10(15)7-9-8-13-14-12-6-4-3-5-11(9)12/h3-6,8H,2,7H2,1H3
- InChI Key: YTKUCFPSTLWFDV-UHFFFAOYSA-N
- SMILES: C(C1=C2C(=NN=C1)C=CC=C2)C(=O)CC
Computed Properties
- Exact Mass: 200.09506
Experimental Properties
- Density: 1.157±0.06 g/cm3(Predicted)
- Melting Point: 112-112.5 °C
- Boiling Point: 360.9±34.0 °C(Predicted)
- PSA: 42.85
- pka: 2.25±0.10(Predicted)
2-Butanone, 1-(4-cinnolinyl)- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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